Cas no 676522-04-6 (2-2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol)

• Product Name: 2-2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol
• CAS No: 676522-04-6
• MF: C₁₈H₁₃ClF₃N₃O₂
• MW: 395.762933492661
• CID: 5418400
• Update Time: 2025-10-29

2-2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-chlorophenyl)-2-imino-6-(trifluoromethyl)-2,3-dihydropyrimidin-4-yl)-5-methoxyphenol
• 2-2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol

• Inchi： 1S/C18H13ClF3N3O2/c1-27-11-6-7-12(13(26)8-11)15-14(9-2-4-10(19)5-3-9)16(18(20,21)22)25-17(23)24-15/h2-8,26H,1H3,(H2,23,24,25)
• InChI Key： HDXJSULLFXAEMT-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC=C1C1C(C2=CC=C(Cl)C=C2)=C(C(F)(F)F)N=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol

Professional Introduction to Compound with CAS No 676522-04-6 and Product Name: 2,2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol

The compound in question, identified by the CAS number 676522-04-6, is a highly specialized organic molecule with a complex chemical structure. Its systematic name, 2,2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol, highlights its intricate composition, which includes multiple functional groups such as amino, chloro, trifluoromethyl, and methoxy substituents. These features make it a candidate for various applications in the field of pharmaceuticals and agrochemicals.

Recent advancements in medicinal chemistry have underscored the importance of pyrimidine derivatives in drug development. Pyrimidines are heterocyclic aromatic compounds that form the backbone of several biologically active molecules. The presence of a trifluoromethyl group in this compound enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the chlorophenyl and methoxyphenol moieties contribute to its binding affinity and specificity towards target enzymes or receptors.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have demonstrated that pyrimidine-based molecules can interfere with key pathways involved in cancer cell proliferation. The specific arrangement of substituents in 2,2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol may enable it to modulate enzymes such as kinases or DNA polymerases, which are often overexpressed in tumors. Preliminary computational studies suggest that this compound exhibits promising interactions with these targets, making it a valuable scaffold for further derivatization.

In addition to its oncological potential, this compound has shown promise in other therapeutic areas. For instance, its structural motif is reminiscent of molecules that exhibit antimicrobial properties. The combination of electron-withdrawing groups like the trifluoromethyl moiety and electron-donating groups such as the amino group creates a unique electronic environment that could disrupt bacterial cell membranes or inhibit essential metabolic processes. This dual functionality makes it an attractive candidate for developing novel antibiotics or antifungals.

The synthesis of 2,2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves delicate functional group transformations, including nucleophilic aromatic substitution and cross-coupling reactions. Advanced techniques such as transition-metal catalysis have been employed to streamline these processes while maintaining high yields and purity. Recent publications highlight the use of palladium-catalyzed C-H activation to construct the pyrimidine core efficiently.

Another noteworthy aspect is the compound's solubility profile. The presence of polar functional groups like the amino and methoxy groups enhances its solubility in polar solvents, facilitating its use in biological assays and formulation development. This characteristic is particularly important for drug candidates intended for oral or parenteral administration. Researchers have also explored strategies to improve its bioavailability through prodrug design or nanocarrier encapsulation.

Evaluation of this compound's pharmacokinetic properties is crucial for assessing its clinical viability. In vitro studies have been conducted to assess its metabolic stability, permeability across biological membranes, and potential for drug-drug interactions. The trifluoromethyl group's resistance to metabolic degradation suggests that this compound may exhibit prolonged half-life upon administration. However, further investigations are needed to fully understand its pharmacokinetic behavior in vivo.

The safety profile of 2,2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol remains under scrutiny during preclinical development. Toxicological studies have been initiated to evaluate acute and chronic toxicity endpoints. Early results indicate that the compound exhibits moderate toxicity at high doses but remains well-tolerated at therapeutic concentrations. These findings align with the safety profiles observed for other pyrimidine-based drugs currently on the market.

The integration of computational chemistry into drug discovery has accelerated the development pipeline for compounds like this one. Molecular modeling techniques have been used to predict binding affinities and optimize lead structures before experimental validation. The ability to simulate interactions between 2,2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol and biological targets has significantly reduced the time required to identify promising candidates for further optimization.

In conclusion,2,2-amino-5-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidin-4-yl-5-methoxyphenol, identified by CAS number 676522-04-6, represents a promising therapeutic agent with applications spanning oncology and antimicrobial treatments. Its unique structural features make it an attractive scaffold for further derivatization and optimization through both experimental synthesis and computational modeling approaches.